(E)-3-(thiophen-2-yl)-2-(4-(p-tolyl)thiazol-2-yl)acrylonitrile
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Description
(E)-3-(thiophen-2-yl)-2-(4-(p-tolyl)thiazol-2-yl)acrylonitrile is a chemical compound that has shown potential in various scientific research applications. This compound is a derivative of thiazole and acrylonitrile, which are known to possess various biological activities.
Scientific Research Applications
Thiophenes and Thiazoles in Drug Design and Material Science
Thiophenes and Thiazoles in Medicinal Chemistry : Thiophenes and thiazoles are integral components in the design of bioactive molecules due to their wide range of therapeutic properties. Their applications span across antiviral, antimicrobial, anti-inflammatory, and anticancer activities. The structural versatility of thiophenes and thiazoles allows for the development of numerous compounds with significant biological activities (Ostrowski, 2022). This indicates the potential utility of (E)-3-(thiophen-2-yl)-2-(4-(p-tolyl)thiazol-2-yl)acrylonitrile in drug discovery and development, given its structural features that are common to biologically active thiophenes and thiazoles.
Material Science Applications : Compounds containing thiophene and thiazole units have also found applications in material science, particularly in the development of organic semiconductors, organic light-emitting diodes (OLEDs), and photovoltaic materials. The electronic properties of thiophenes and thiazoles make them suitable for use in optoelectronic devices, highlighting the potential of related compounds in electronics and energy (Squeo & Pasini, 2020). This suggests that derivatives of this compound might be explored for similar applications.
Acrylonitriles in Polymer Science
Polymer Synthesis : Acrylonitriles are widely used in the synthesis of various polymers due to their ability to form strong, durable, and flexible materials. They are key components in the production of acrylic fibers, nitrile rubbers, and resins (Lim et al., 2016). This opens up the possibility of utilizing this compound in the development of new polymeric materials with enhanced properties.
properties
IUPAC Name |
(E)-2-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-3-thiophen-2-ylprop-2-enenitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12N2S2/c1-12-4-6-13(7-5-12)16-11-21-17(19-16)14(10-18)9-15-3-2-8-20-15/h2-9,11H,1H3/b14-9+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCVVVLACKCHCAS-NTEUORMPSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CSC(=N2)C(=CC3=CC=CS3)C#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)C2=CSC(=N2)/C(=C/C3=CC=CS3)/C#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12N2S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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